Cas no 929565-77-5 (1-N-ethyl-3-fluorobenzene-1,2-diamine)

• Product Name: 1-N-ethyl-3-fluorobenzene-1,2-diamine
• CAS No: 929565-77-5
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• CID: 5733420
• Update Time: 2025-11-01

1-N-ethyl-3-fluorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1-N-ethyl-3-fluorobenzene-1,2-diamine
• 1,2-Benzenediamine, N1-ethyl-3-fluoro-
• N1-Ethyl-3-fluoro-1,2-benzenediamine

• Inchi： 1S/C8H11FN2/c1-2-11-7-5-3-4-6(9)8(7)10/h3-5,11H,2,10H2,1H3
• InChI Key： XMZKDSDKCUGMJT-UHFFFAOYSA-N
• SMILES： C1(NCC)=CC=CC(F)=C1N

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 251.8±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• pka: 4.98±0.10(Predicted)

1-N-ethyl-3-fluorobenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-N-ethyl-3-fluorobenzene-1,2-diamine

Comprehensive Overview of 1-N-ethyl-3-fluorobenzene-1,2-diamine (CAS No. 929565-77-5): Properties, Applications, and Industry Insights

1-N-ethyl-3-fluorobenzene-1,2-diamine (CAS No. 929565-77-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated diamine derivative combines an ethyl-substituted amino group with a fluorine atom on a benzene ring, offering distinct reactivity and potential applications. The presence of both fluorine and ethyl substituents makes this compound particularly interesting for drug discovery programs targeting selective biological activity.

Recent studies highlight the growing demand for fluorinated aromatic compounds in medicinal chemistry, with 929565-77-5 emerging as a valuable building block. The compound's molecular weight of 154.19 g/mol and balanced lipophilicity make it suitable for developing novel therapeutic agents. Researchers particularly value its potential in creating kinase inhibitors and GPCR modulators, addressing current challenges in oncology and CNS drug development.

The synthetic versatility of 1-N-ethyl-3-fluorobenzene-1,2-diamine allows for multiple derivatization pathways. Chemists can exploit the diamine functionality for condensation reactions or utilize the fluorine substituent for nucleophilic aromatic substitutions. This dual reactivity pattern aligns with current trends in fragment-based drug design, where researchers seek modular compounds that can efficiently expand molecular diversity.

From a safety perspective, proper handling of 929565-77-5 requires standard laboratory precautions for aromatic amines. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment when working with this material. The compound's stability profile suggests good compatibility with common organic solvents, facilitating its use in various synthetic protocols.

Analytical characterization of 1-N-ethyl-3-fluorobenzene-1,2-diamine typically involves HPLC, GC-MS, and NMR techniques. The 19F NMR spectrum provides particularly valuable information about the compound's purity and structural integrity. Recent advancements in high-throughput screening methodologies have increased interest in such fluorinated building blocks, as they often improve compound bioavailability and metabolic stability.

The pharmaceutical industry's growing focus on precision medicine and targeted therapies has created new opportunities for compounds like 929565-77-5. Its structural features align well with current strategies for developing selective enzyme inhibitors, particularly in areas such as inflammation and immune modulation. The ethyl group's presence may contribute to enhanced blood-brain barrier penetration, making this compound relevant for CNS drug discovery programs.

Environmental considerations for 1-N-ethyl-3-fluorobenzene-1,2-diamine production and use follow standard protocols for aromatic amines. The compound's relatively low volatility reduces airborne exposure risks, while its moderate water solubility necessitates proper wastewater management in industrial settings. These characteristics make it suitable for green chemistry applications when appropriate synthetic routes are employed.

Recent patent literature reveals increasing references to fluorinated diamine derivatives similar to 929565-77-5, particularly in applications related to material science and electronic chemicals. The compound's potential as a precursor for specialty polymers and advanced materials is currently under investigation by several research groups. This diversification of applications beyond pharmaceuticals demonstrates the compound's versatility.

Quality control standards for 1-N-ethyl-3-fluorobenzene-1,2-diamine typically specify ≥95% purity for research applications, with higher grades (≥98%) required for pharmaceutical development. Analytical certificates should include detailed information about residual solvents and byproducts, especially when the compound is used in GMP-compliant synthesis. These specifications reflect the compound's growing importance in regulated industries.

The future outlook for 929565-77-5 appears promising, with market analysts predicting increased demand for such fluorinated building blocks. As drug discovery programs continue to explore three-dimensional molecular architectures, compounds with precisely positioned substituents like this diamine derivative will likely see expanded applications. Ongoing research into its structure-activity relationships may uncover additional therapeutic or material science applications.